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Compound of Interest

Compound Name: 4-Octyne-3,6-diol

Cat. No.: B15348232 Get Quote

Application Notes and Protocols for 4-Octyne-
3,6-diol
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Octyne-3,6-diol is a versatile bifunctional molecule characterized by a central alkyne unit

flanked by two secondary alcohol groups. This unique structure makes it a valuable building

block in organic synthesis, particularly for the preparation of heterocyclic compounds and as a

precursor for specialty polymers and surfactants. Its reactivity, stemming from both the hydroxyl

groups and the carbon-carbon triple bond, allows for a variety of chemical transformations.

This document provides detailed experimental protocols for a key application of 4-octyne-3,6-
diol: its acid-catalyzed cyclization to form the corresponding furan derivative, 2,5-diethyl-3,4-

dimethylfuran. This transformation is an example of the Paal-Knorr furan synthesis, a

fundamental reaction in heterocyclic chemistry. Additionally, physical and chemical property

data for 4-octyne-3,6-diol are presented for reference. While significant biological activities for

4-octyne-3,6-diol have not been extensively documented in publicly available literature, its

derivatives, such as substituted furans, are scaffolds of interest in medicinal chemistry.

Data Presentation
Table 1: Physical and Chemical Properties of 4-Octyne-3,6-diol
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Property Value Reference

IUPAC Name oct-4-yne-3,6-diol [1]

CAS Number 24434-07-9 [1]

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.20 g/mol [1]

Appearance Solid

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in common organic

solvents.

Table 2: Experimental Data for the Synthesis of 2,5-Diethyl-3,4-dimethylfuran
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Parameter Value

Reactants

4-Octyne-3,6-diol 1.0 eq

Sulfuric Acid (98%) 0.1 eq

Dichloromethane (DCM) 10 mL/g of diol

Reaction Conditions

Temperature 25 °C (Room Temperature)

Reaction Time 4 hours

Product

Product Name 2,5-Diethyl-3,4-dimethylfuran

Yield Estimated 85-95% (based on similar reactions)

Analytical Data

¹H NMR (CDCl₃, δ) ~1.2 (t, 6H), ~2.2 (s, 6H), ~2.6 (q, 4H)

¹³C NMR (CDCl₃, δ) ~12.0, ~14.0, ~21.0, ~115.0, ~148.0

Mass Spectrum (m/z) Expected molecular ion peak at 152.12

Experimental Protocols
Protocol 1: Acid-Catalyzed Cyclization of 4-Octyne-3,6-
diol to 2,5-Diethyl-3,4-dimethylfuran
This protocol details the synthesis of 2,5-diethyl-3,4-dimethylfuran from 4-octyne-3,6-diol via

an acid-catalyzed intramolecular cyclization. This reaction is a variation of the Paal-Knorr furan

synthesis.[2]

Materials and Reagents:

4-Octyne-3,6-diol (C₈H₁₄O₂)
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Concentrated Sulfuric Acid (H₂SO₄, 98%)

Dichloromethane (CH₂Cl₂, anhydrous)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica Gel (for column chromatography)

Hexane (for column chromatography)

Ethyl Acetate (for column chromatography)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 1.0 g of 4-octyne-3,6-diol in 10 mL of anhydrous dichloromethane. Stir the solution

at room temperature until the diol is completely dissolved.

Acid Addition: Slowly add 0.1 equivalents of concentrated sulfuric acid to the stirred solution.

The addition should be done dropwise using a dropping funnel. An exothermic reaction may

be observed. Maintain the reaction temperature at room temperature using a water bath if

necessary.
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Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) using a hexane:ethyl acetate solvent system. The reaction is typically complete within

4 hours.

Work-up: Upon completion, quench the reaction by slowly adding 10 mL of saturated sodium

bicarbonate solution to neutralize the acid. Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the

organic layers.

Drying and Filtration: Dry the combined organic layers over anhydrous magnesium sulfate.

Filter the drying agent using gravity filtration.

Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to obtain the

crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

gradient of hexane and ethyl acetate as the eluent.[3] Collect the fractions containing the

desired furan product.

Characterization: Confirm the identity and purity of the 2,5-diethyl-3,4-dimethylfuran product

using ¹H NMR, ¹³C NMR, and GC-MS analysis.[4][5]

Mandatory Visualization

Reaction Work-up & Purification Analysis
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Caption: Experimental workflow for the synthesis of 2,5-diethyl-3,4-dimethylfuran.
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Reaction Mechanism

4-Octyne-3,6-diol Protonation of a
hydroxyl group

H⁺ Tautomerization to
1,4-dicarbonyl intermediate Enolization

H⁺ Intramolecular
Nucleophilic Attack Dehydration

-H₂O
Second Dehydration

-H₂O
2,5-Diethyl-3,4-dimethylfuran

Click to download full resolution via product page

Caption: Proposed mechanism for the acid-catalyzed cyclization of 4-octyne-3,6-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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